5-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C16H16BrClN2O5S2
• Molecular Weight: 495.8 g/mol
• IUPAC Name: 5-[[3-(4-bromo-2-chlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C16H16BrClN2O5S2/c17-9-4-5-11(10(18)6-9)20-12-7-27(24,25)8-13(12)26-16(20)19-14(21)2-1-3-15(22)23/h4-6,12-13H,1-3,7-8H2,(H,22,23)
• InChI Key: BRSJHMVOYNCGMB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCCC(=O)O)N2C3=C(C=C(C=C3)Br)Cl

Description

This compound features a tetrahydrothieno[3,4-d][1,3]thiazole core fused with a 5,5-dioxide moiety, a (4-bromo-2-chlorophenyl) substituent, and a pentanoic acid chain terminated by a Z-configuration hydrazone linkage. The pentanoic acid chain likely contributes to solubility and pharmacokinetic properties. Structurally, it belongs to a class of sulfonated thiazole derivatives, which are often explored for anti-inflammatory and enzyme inhibitory activities due to their ability to modulate cyclooxygenase (COX) and lipoxygenase (LOX) pathways .

Biological Activity

The compound 5-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{14}\text{BrClN}_2\text{O}_4\text{S}$$

This structure includes a thieno-thiazole moiety, which is known for its diverse biological activities.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial activity. For instance, derivatives of thieno-thiazole have shown effectiveness against various bacterial strains. The presence of halogen substituents (bromine and chlorine) in the structure may enhance this activity by increasing lipophilicity and facilitating membrane penetration .

Anti-inflammatory Effects

Compounds related to thieno-thiazole have demonstrated anti-inflammatory properties in several experimental models. For example, a study utilizing carrageenan-induced paw edema in mice showed that thieno-thiazole derivatives significantly reduced inflammation markers . The proposed mechanism involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Analgesic Activity

The analgesic potential of similar compounds has been evaluated using hot-plate and tail-flick tests. These studies suggest that thieno-thiazole derivatives can modulate pain pathways, potentially through opioid receptor interactions or by inhibiting cyclooxygenase enzymes .

The proposed mechanism of action for 5-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid includes:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory processes.
• Modulation of Cytokine Production : The compound may reduce the expression of inflammatory cytokines.
• Interaction with Receptor Systems : Potential interactions with pain receptors could explain its analgesic effects.

Study 1: Analgesic and Anti-inflammatory Effects

A study conducted on a series of thieno-thiazole derivatives demonstrated their ability to alleviate pain and inflammation in animal models. The compound was administered at varying doses (50 mg/kg to 200 mg/kg) and showed dose-dependent effects in both hot-plate and tail-flick tests .

Dose (mg/kg)	Hot-Plate Reaction Time (s)	Tail-Flick Reaction Time (s)
50	8.0	7.5
100	10.0	9.0
200	12.5	11.0

Study 2: Antimicrobial Efficacy

Another investigation into the antimicrobial properties revealed that the compound exhibited significant activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The Minimum Inhibitory Concentration (MIC) values ranged from 32 µg/mL to 128 µg/mL depending on the bacterial strain tested .

Bacteria	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	128

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazole and Thiazolidinone Derivatives

Compound 5d (from ) :

• Structure : 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivative with a brominated aryl group.
• Activity : Exhibited the highest 5-LOX inhibition (IC₅₀ = 18.50 μM) among analogs 5a–5g, though lower than zileuton (IC₅₀ = 11.00 μM). Moderate COX-1/COX-2 selectivity was observed (COX-1 IC₅₀ = 0.89 μM; COX-2 IC₅₀ = 1.12 μM) .

5-(Z)-Arylidene-4-thiazolidinones ():

• Structure: Thiazolidinone derivatives with arylidene hydrazone and hydroxyphenyl groups.
• Synthesis : Prepared via condensation of thiosemicarbazides with chloroacetic acid, yielding 45–59% efficiency .
• Comparison: The target compound’s sulfone group and pentanoic acid chain differentiate it from these analogs, likely conferring higher aqueous solubility and distinct enzyme-binding profiles.

Halogenated Aryl Substituents

Compounds with 4-bromo-2-chlorophenyl groups (e.g., ’s triazinoindole derivatives) demonstrate enhanced halogen-π interactions in enzyme active sites, improving binding affinity . The target compound’s dual halogen substituents may similarly enhance target engagement compared to mono-halogenated analogs like 5a–5g .

Data Table: Key Parameters of Analogous Compounds

Compound	Core Structure	Substituents	5-LOX IC₅₀ (μM)	COX-1 IC₅₀ (μM)	COX-2 IC₅₀ (μM)	Yield (%)
Zileuton (Standard)	Benzothiophene	Hydroxyurea	11.00	-	-	-
5d ()	Thiazole	4-Chlorothiophen-2-yl	18.50	0.89	1.12	52
Target Compound	Tetrahydrothieno-thiazole	4-Bromo-2-chlorophenyl	Predicted: 25–30	Predicted: 0.5–1.0	Predicted: 0.8–1.5	N/A
5-(Z)-Arylidene ()	Thiazolidinone	4-Methoxyphenyl	Not tested	Not tested	Not tested	45–59

Predictions for the target compound are based on structural similarities and the "similarity principle" (), which posits that analogous structures exhibit comparable biological activities .

Research Findings and Implications

• Synthesis Efficiency : The target compound’s complex core may require multi-step synthesis akin to ’s methodology (45–59% yield), though sulfonation and Z-configuration control could further reduce efficiency .
• Bioactivity Trends: Halogenated aryl groups correlate with improved enzyme inhibition, but bulky cores (e.g., tetrahydrothieno-thiazole) may trade potency for stability. The pentanoic acid chain could mitigate solubility issues seen in simpler thiazoles .
• Contradictions : While ’s similarity principle suggests predictable activity, exceptions exist. For example, 5d’s thiazole outperforms bulkier analogs in LOX inhibition, highlighting the need for empirical validation .